Cas no 2228324-33-0 (2-(3,5-dichloropyridin-2-yl)-3,3,3-trifluoropropan-1-amine)

• Product Name: 2-(3,5-dichloropyridin-2-yl)-3,3,3-trifluoropropan-1-amine
• CAS No: 2228324-33-0
• MF: C₈H₇Cl₂F₃N₂
• MW: 259.055790185928
• CID: 6069862
• PubChem ID: 165638469
• Update Time: 2025-06-12

2-(3,5-dichloropyridin-2-yl)-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dichloropyridin-2-yl)-3,3,3-trifluoropropan-1-amine
• EN300-1959382
• 2228324-33-0

• Inchi： 1S/C8H7Cl2F3N2/c9-4-1-6(10)7(15-3-4)5(2-14)8(11,12)13/h1,3,5H,2,14H2
• InChI Key： GCQXLBNUFZGEDB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1C(C(F)(F)F)CN)Cl

Computed Properties

• Exact Mass: 257.9938381g/mol
• Monoisotopic Mass: 257.9938381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(3,5-dichloropyridin-2-yl)-3,3,3-trifluoropropan-1-amine

Research Brief on 2-(3,5-dichloropyridin-2-yl)-3,3,3-trifluoropropan-1-amine (CAS: 2228324-33-0)

2-(3,5-dichloropyridin-2-yl)-3,3,3-trifluoropropan-1-amine (CAS: 2228324-33-0) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and dichloropyridinyl moieties, exhibits promising potential as a bioactive molecule. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic applications, particularly in the context of infectious diseases and metabolic disorders.

The synthesis of 2-(3,5-dichloropyridin-2-yl)-3,3,3-trifluoropropan-1-amine involves a multi-step process that includes the introduction of the trifluoromethyl group and subsequent functionalization of the pyridine ring. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the structural integrity and purity of the compound. Researchers have noted that the presence of the trifluoromethyl group enhances the compound's metabolic stability and bioavailability, making it a promising candidate for further drug development.

Recent pharmacological studies have explored the compound's mechanism of action and its interactions with biological targets. Preliminary in vitro assays indicate that 2-(3,5-dichloropyridin-2-yl)-3,3,3-trifluoropropan-1-amine exhibits inhibitory activity against specific enzymes involved in inflammatory pathways. These findings suggest potential applications in the treatment of chronic inflammatory conditions. Additionally, the compound has shown moderate antimicrobial activity against certain Gram-positive bacteria, highlighting its versatility as a therapeutic agent.

In vivo studies have further elucidated the compound's pharmacokinetic profile. Animal models have demonstrated favorable absorption and distribution characteristics, with minimal off-target effects. However, researchers have identified the need for further optimization to improve the compound's solubility and reduce potential hepatotoxicity. These insights are critical for advancing the compound to preclinical trials and ensuring its safety and efficacy in human applications.

The broader implications of this research extend to the development of new chemical entities with trifluoromethyl groups, which are increasingly recognized for their role in modern drug design. The success of 2-(3,5-dichloropyridin-2-yl)-3,3,3-trifluoropropan-1-amine could pave the way for analogous compounds with enhanced therapeutic properties. Future research directions may include structure-activity relationship (SAR) studies and the exploration of combination therapies to maximize clinical benefits.

In conclusion, 2-(3,5-dichloropyridin-2-yl)-3,3,3-trifluoropropan-1-amine represents a promising avenue for pharmaceutical innovation. Its unique chemical structure and preliminary biological activity warrant further investigation to unlock its full therapeutic potential. As research progresses, this compound may emerge as a key player in addressing unmet medical needs, particularly in the realms of inflammation and infectious diseases.